2-Chloro-6,7-difluoro-3-methylquinoxaline

• Molecular Formula: C9H5ClF2N2
• Molecular Weight: 214.60 g/mol
• IUPAC Name: 2-chloro-6,7-difluoro-3-methylquinoxaline
• InChI: InChI=1S/C9H5ClF2N2/c1-4-9(10)14-8-3-6(12)5(11)2-7(8)13-4/h2-3H,1H3
• InChI Key: AUBUYGBNKAPVLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC(=C(C=C2N=C1Cl)F)F

Description

2-Chloro-6,7-difluoro-3-methylquinoxaline is a useful research compound. Its molecular formula is C9H5ClF2N2 and its molecular weight is 214.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

6,7-Difluoro-3-methyl-1H-quinoxalin-2-one (2 g, prepared from 4,5-difluoro-1,2-phenylene-diamine and pyruvic acid according to general procedure (A), step 1) was mixed with POCl3 (20 ml) and 4-dimethylaminopyridine (10 mol %) and the mixture was refluxed for 2 hours. The mixture was allowed to cool and poured onto ice (300 ml), filtered and washed with water to afford the title compound.